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Compound of Interest

Compound Name: 4-(4-Methylpiperazin-1-yl)quinoline

CAS No.: 54797-33-0

Cat. No.: B2465903

Get Quote

As a Senior Application Scientist, this guide provides an in-depth comparative analysis of the

structure-activity relationships (SAR) of quinoline analogs across several key therapeutic areas.

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of

numerous synthetic and natural products with a wide array of biological activities.[1] This guide

will explore the nuanced structural modifications that enhance the efficacy of quinoline

derivatives as anticancer, antimalarial, and antibacterial agents, supported by experimental

data and detailed protocols.

The Quinoline Scaffold: A Foundation for Diverse
Bioactivity
The quinoline ring system, a fusion of a benzene and a pyridine ring, offers multiple positions

for substitution, allowing for the fine-tuning of its physicochemical and pharmacological

properties. The versatility of this scaffold has made it a focal point for the development of novel

therapeutic agents.[1][2] Key positions for modification include the C2, C4, C7, and C8

positions, each influencing the molecule's interaction with biological targets.
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General Structure of the Quinoline Nucleus
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Caption: A diagram illustrating the basic quinoline scaffold and its numbered positions.

SAR Comparison of Quinoline Analogs as
Anticancer Agents
Quinoline derivatives have shown significant promise as anticancer agents, with mechanisms

of action that include inhibition of topoisomerase enzymes, protein kinases, and induction of

apoptosis.[3][4]

Key SAR Insights for Anticancer Activity:
Substitution at C2: The introduction of various groups at the C2 position can significantly

impact cytotoxicity. For instance, 2-cyano-3-(substituted phenyl)-N-(quinolin-3-yl) acrylamide

derivatives have demonstrated notable activity against breast cancer cell lines (MCF-7).[3]

Substitution at C4: 4-Aminoquinoline derivatives are particularly important. The presence of a

substituted amino group at this position is often essential for activity.[5] For example, 4-(4-

chloroanilino)quinoline derivatives have shown potent cytotoxicity against both MCF-7 and

A549 (non-small cell lung cancer) cell lines.[6]

Substitution at C7: The introduction of a chlorine atom at the C7 position, as seen in

chloroquine, can enhance anticancer activity.[3]
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Carboxamide Linkage: Incorporating a carboxamide linkage at different positions of the

quinoline ring has been an effective strategy to enhance anticancer potency.[4]

Comparative Data of Anticancer Quinoline Analogs:
Compound Modification

Cancer Cell

Line
IC50 (µM) Reference

Doxorubicin

(Control)
- MCF-7 - [3]

Compound 11

2-Cyano-3-(4-

hydroxy-3-

methoxyphenyl)-

N-(quinolin-3-yl)

acrylamide

MCF-7 29.8 [3]

Compound 13

2-Cyano-3-(4-

fluorophenyl-N-

(quinolin-3-yl)

acrylamide

MCF-7 40.0 [3]

Compound 6c

4-(4-

chloroanilino)qui

noline derivative

MCF-7 3.42 [6]

Compound 6c

4-(4-

chloroanilino)qui

noline derivative

A549 5.97 [6]

Experimental Protocol: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell viability.[7] Metabolically active cells reduce the yellow MTT to

purple formazan crystals.[8]

Step-by-Step Protocol:

Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5 × 10⁴

cells/well and incubate for 24 hours.
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Compound Addition: Treat the cells with various concentrations of the quinoline analogs and

incubate for 24-48 hours.

MTT Reagent Addition: Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to

each well.

Incubation: Incubate the plate for 4 hours at 37°C in a humidified atmosphere with 5-6.5%

CO₂.

Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600

nm using a microplate reader.
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MTT Assay Workflow for Cytotoxicity Screening
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Caption: A flowchart of the MTT assay protocol.
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SAR Comparison of Quinoline Analogs as
Antimalarial Agents
Quinolines are a cornerstone of antimalarial therapy, with chloroquine being a classic example.

Their mechanism of action often involves inhibiting the polymerization of heme into hemozoin

in the parasite's food vacuole.[9]

Key SAR Insights for Antimalarial Activity:
4-Aminoquinoline Core: The 4-aminoquinoline scaffold is crucial for antimalarial activity.[5]

Side Chain: The nature of the side chain at the 4-amino position significantly influences

activity. Smaller dialkylamino groups tend to enhance efficacy, while bulky groups can reduce

it.[10]

C7-Chloro Group: A chlorine atom at the 7-position of the quinoline ring is a key feature for

the activity of many 4-aminoquinoline antimalarials like chloroquine.

Molecular Hybridization: Combining the quinoline scaffold with other pharmacophores, such

as piperidine, can be beneficial for uptake and accumulation of the drug.[9]
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Compound Modification
P. falciparum

Strain
IC50 (µM) Reference

Chloroquine

(Control)
- - - [11]

Compound 1a
Diethylamine

side chain
P. falciparum 2.2 [10]

Compound with

dimethylamino

group

Dimethylamino

side chain
P. falciparum 1.2 [10]

Compound 12

2-

Chloroquinoline

with 1,3,4-

oxadiazole at C3

P. falciparum 0.46 µg/mL [11]

Compound 71
Neocryptolepine

analog
CQS Pf3D7 1.233 [9]

Compound 71
Neocryptolepine

analog
MDR PfK1 1.361 [9]

Experimental Protocol: In Vitro Antiplasmodial Assay
(SYBR Green I-based)
This assay measures parasite proliferation by quantifying parasitic DNA using the fluorescent

dye SYBR Green I.[12]

Step-by-Step Protocol:

Plate Preparation: Prepare serial dilutions of the test compounds in a 96-well plate.[12]

Parasite Addition: Add a parasite suspension (e.g., P. falciparum 3D7 strain) with 2%

parasitemia and 2% hematocrit to each well.[12]

Incubation: Incubate the plate for 72 hours under appropriate conditions (e.g., 37°C, 5%

CO₂).[13]
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Lysis and Staining: Add SYBR Green I lysis buffer to each well and incubate in the dark for

1-2 hours.[12]

Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader.

[12]

Data Analysis: Determine the IC50 value by plotting the percentage of parasite growth

inhibition against the log of the compound concentration.[12]

SAR Comparison of Quinoline Analogs as
Antibacterial Agents
Quinoline derivatives have also demonstrated significant potential as antibacterial agents,

particularly against Gram-positive bacteria.[14]

Key SAR Insights for Antibacterial Activity:
Substitutions on the Quinoline Ring: The presence of specific substituents can enhance

antibacterial activity. For example, 9-bromo substituted indolizinoquinoline-5,12-dione

derivatives are potent against MRSA.[15]

Carboxylic Acid Moiety: The presence of a carboxylic acid group can contribute to moderate

to excellent antibacterial activity.[16]

N-methylbenzofuro[3,2-b]quinoline derivatives: These have shown activity against

vancomycin-resistant E. faecium.[15]

2-sulfoether-4-quinolone scaffolds: These have demonstrated potency against S. aureus and

B. cereus.[15]

Comparative Data of Antibacterial Quinoline Analogs:
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Compound Modification Bacterial Strain MIC (µg/mL) Reference

Vancomycin

(Control)
- C. difficile 0.5 [14]

Compound 6

Facilely

accessible

quinoline

derivative

C. difficile 1.0 [14]

Compound 7

9-bromo

substituted

indolizinoquinolin

e-5,12-dione

MRSA 2 [15]

Compound 8

N-

methylbenzoindo

lo[3,2-b]-

quinoline

Vancomycin-

resistant E.

faecium

4 [15]

Compound 43a

Quinoline-based

amino acid

derivative

S. aureus, E.

coli, B. subtilis, P.

aeruginosa

0.62 mg/mL [16]

Experimental Protocol: Minimum Inhibitory
Concentration (MIC) Assay
The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of

a microorganism.[17][18] The broth microdilution method is a common technique.[18]

Step-by-Step Protocol:

Preparation of Dilutions: Prepare two-fold serial dilutions of the quinoline analogs in a 96-well

microtiter plate containing broth medium.[18][19]

Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., ~5×10⁵ CFU/mL).

[17]

Inoculation: Inoculate each well with the bacterial suspension.[19]
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Incubation: Incubate the plate at 37°C for 18-24 hours.[17][18]

Result Determination: The MIC is the lowest concentration of the compound at which no

visible turbidity (bacterial growth) is observed.[17]

Broth Microdilution MIC Assay Workflow

Prepare Serial Dilutions of Analogs

Inoculate Microplate

Prepare Standardized Bacterial Inoculum

Incubate at 37°C for 18-24h

Observe for Turbidity

Determine Lowest Concentration with No Growth (MIC)

Click to download full resolution via product page

Caption: A flowchart of the broth microdilution MIC assay.

Conclusion and Future Perspectives
The quinoline scaffold remains a highly valuable framework in the design and development of

new therapeutic agents. The structure-activity relationship studies summarized in this guide

highlight the critical role of specific substitutions at various positions on the quinoline ring in

determining the biological activity and selectivity of its analogs. Future research will likely focus

on the synthesis of novel quinoline hybrids, combining the quinoline nucleus with other
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pharmacologically active moieties to enhance efficacy, overcome drug resistance, and reduce

toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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